2-(4-methoxyphenoxy)-N-(4-methoxyphenyl)acetamide

• IUPAC Name: 2-(4-methoxyphenoxy)-N-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C16H17NO4/c1-19-13-5-3-12(4-6-13)17-16(18)11-21-15-9-7-14(20-2)8-10-15/h3-10H,11H2,1-2H3,(H,17,18)
• InChI Key: FZZDTBVWMSLSOU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)COC2=CC=C(C=C2)OC
• Molecular Formula: C16H17NO4
• DSSTOX Substance ID: DTXSID80357786
• Molecular Weight: 287.31 g/mol
• CAS RN: 5687-16-1

Description

2-(4-methoxyphenoxy)-N-(4-methoxyphenyl)acetamide, also known as MPMPA, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.

Scientific Research Applications

2-(4-methoxyphenoxy)-N-(4-methoxyphenyl)acetamide has been studied for its potential therapeutic applications in the treatment of cancer, inflammation, and neurodegenerative diseases. Research has shown that 2-(4-methoxyphenoxy)-N-(4-methoxyphenyl)acetamide has anti-inflammatory properties and can inhibit the growth of cancer cells. Additionally, 2-(4-methoxyphenoxy)-N-(4-methoxyphenyl)acetamide has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Mechanism of Action

The mechanism of action of 2-(4-methoxyphenoxy)-N-(4-methoxyphenyl)acetamide is not fully understood, but it is believed to involve the inhibition of certain enzymes and signaling pathways. 2-(4-methoxyphenoxy)-N-(4-methoxyphenyl)acetamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. Additionally, 2-(4-methoxyphenoxy)-N-(4-methoxyphenyl)acetamide has been shown to inhibit the activation of NF-κB, a signaling pathway involved in inflammation and cancer.
Biochemical and Physiological Effects:
2-(4-methoxyphenoxy)-N-(4-methoxyphenyl)acetamide has been shown to have anti-inflammatory, anti-cancer, and neuroprotective effects in various in vitro and in vivo studies. 2-(4-methoxyphenoxy)-N-(4-methoxyphenyl)acetamide has been shown to inhibit the production of inflammatory mediators such as prostaglandins and cytokines. Additionally, 2-(4-methoxyphenoxy)-N-(4-methoxyphenyl)acetamide has been shown to induce apoptosis (cell death) in cancer cells and protect neurons from oxidative stress.

Advantages and Limitations for Lab Experiments

2-(4-methoxyphenoxy)-N-(4-methoxyphenyl)acetamide has several advantages for lab experiments, including its stability and solubility in water and organic solvents. Additionally, 2-(4-methoxyphenoxy)-N-(4-methoxyphenyl)acetamide has been shown to have low toxicity in animal studies. However, there are limitations to the use of 2-(4-methoxyphenoxy)-N-(4-methoxyphenyl)acetamide in lab experiments, including its limited availability and high cost.

Future Directions

There are several future directions for the study of 2-(4-methoxyphenoxy)-N-(4-methoxyphenyl)acetamide. One direction is the investigation of the potential therapeutic applications of 2-(4-methoxyphenoxy)-N-(4-methoxyphenyl)acetamide in the treatment of neurodegenerative diseases. Additionally, further research is needed to fully understand the mechanism of action of 2-(4-methoxyphenoxy)-N-(4-methoxyphenyl)acetamide and its effects on various signaling pathways. Furthermore, the development of new synthesis methods for 2-(4-methoxyphenoxy)-N-(4-methoxyphenyl)acetamide may lead to increased availability and lower costs, making it more accessible for scientific research.

Synthesis Methods

The synthesis of 2-(4-methoxyphenoxy)-N-(4-methoxyphenyl)acetamide involves the reaction of 4-methoxyphenol and 4-methoxyphenylacetic acid in the presence of a catalyst. The resulting product is then treated with phosgene to form 2-(4-methoxyphenoxy)-N-(4-methoxyphenyl)acetamide. This method has been modified to improve the yield and purity of 2-(4-methoxyphenoxy)-N-(4-methoxyphenyl)acetamide.